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Compound of Interest

Compound Name: (2R)-3-methoxypropane-1,2-diol

CAS No.: 86195-49-5

Cat. No.: B6237482

Get Quote

Executive Summary
(R)-3-methoxypropane-1,2-diol is a low-molecular-weight chiral glycerol ether utilized primarily

as a stereodefined building block in the synthesis of pharmaceutical intermediates, lipids, and

functional materials. Unlike its racemic counterpart (CAS 623-39-2), the enantiopure (R)-isomer

allows for the precise control of stereochemistry in downstream targets, including beta-

blockers, ether lipids, and nucleoside analogs. This guide provides a definitive technical

reference for its physicochemical properties, synthetic pathways, and analytical

characterization.

Physicochemical Specifications
The following data aggregates experimentally validated properties for (R)-3-methoxypropane-

1,2-diol. Note the distinct CAS numbers for the enantiomers, a common source of confusion in

procurement and database searching.
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Property Value Notes

IUPAC Name
(2R)-3-methoxypropane-1,2-

diol

Common Synonyms

1-O-Methyl-sn-glycerol; (R)-

Glycerol

-monomethyl ether

See Stereochemistry Section

Molecular Formula C₄H₁₀O₃

Molecular Weight 106.12 g/mol

CAS Number (R-isomer) 86195-49-5 Specific to (R)-enantiomer

CAS Number (S-isomer) 71484-94-1 Enantiomer

CAS Number (Racemic) 623-39-2 Common commercial grade

Appearance Colorless, viscous liquid Hygroscopic

Density 1.114 g/mL at 25 °C

Boiling Point 133 °C at 35 mmHg

Solubility
Miscible with water, ethanol,

acetone
Lipophilic/Hydrophilic balance

Stereochemistry and Nomenclature
Correct nomenclature is vital for this compound due to the potential for ambiguity in glycerol

derivatives.

Cahn-Ingold-Prelog (CIP): The methoxy group (-CH₂OCH₃) has higher priority than the

hydroxymethyl group (-CH₂OH) due to the ether oxygen being bonded to a carbon, whereas

the alcohol oxygen is bonded to a hydrogen. Thus, the (R)-configuration corresponds to the

sn-1-O-methylglycerol structure in lipid nomenclature.

Fisher Projection: In the standard Fisher projection where C1 is at the top, the secondary

hydroxyl group is on the right for the (R)-isomer (D-series analogue).
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Synthesis and Manufacturing Pathways
The synthesis of (R)-3-methoxypropane-1,2-diol typically relies on "chiral pool" precursors to

ensure high enantiomeric excess (ee). The two primary routes involve the ring-opening of chiral

epoxides or the modification of chiral ketals like Solketal.

Mechanistic Pathway (Graphviz)
The following diagram illustrates the retentive and inversive pathways from common

precursors.

Figure 1: Synthetic routes to (R)-3-methoxypropane-1,2-diol via chiral epoxide opening (top) and Solketal modification (bottom).
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Route A (Direct Hydrolysis): Acid-catalyzed hydrolysis of (R)-glycidyl methyl ether. This

reaction proceeds with retention of configuration at the chiral center because the nucleophile

(water) attacks the less hindered primary carbon or the epoxide oxygen is protonated and

opened without affecting the C2 stereocenter directly in a way that causes inversion.

Route B (Solketal Route): Methylation of (S)-Solketal (which has the 1,2-diol protected)

followed by deprotection. Note that starting from (S)-Solketal yields the (S)-isomer of the

product. To get the (R)-target, one would typically start from (R)-Solketal or use a precursor

that allows for inversion (e.g., substitution of a sulfonate ester).

Applications in Drug Development
Chiral Linker in API Synthesis
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(R)-3-methoxypropane-1,2-diol serves as a scaffold for drugs requiring a glycerol backbone

with a defined ether linkage.

Beta-Blockers: It is a precursor for specific ether-linked beta-adrenergic receptor antagonists

where the (R)-configuration at the linker is critical for receptor binding affinity.

Ether Lipids: Used in the synthesis of antitumor ether lipids (AELs) and platelet-activating

factor (PAF) analogs. The metabolic stability of the ether bond (vs. ester) increases the in

vivo half-life of these lipid-drug conjugates.

Cryopreservation
Research indicates that 3-methoxypropane-1,2-diol (often cited as 1-O-methylglycerol)

permeates cell membranes effectively.

Mechanism: It acts by disrupting ice crystal formation and modulating membrane fluidity at

sub-zero temperatures.

Advantage: Unlike DMSO, it exhibits lower cytotoxicity in certain mononuclear cell lines,

making it a candidate for preserving sensitive biological samples.

Analytical Characterization & Quality Control
Ensuring the enantiomeric purity of (R)-3-methoxypropane-1,2-diol is essential.

Enantiomeric Separation Protocol
Method: Chiral Gas Chromatography (GC) or HPLC.

Column: Cyclodextrin-based stationary phases (e.g.,

-DEX 120 or Chiralcel OD-H).

Derivatization: Often derivatized with trifluoroacetic anhydride (TFAA) to increase volatility

and separation factors for GC analysis.

Spectroscopic Identification
¹H NMR (400 MHz, CDCl₃):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6237482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.88 (m, 1H, CH-OH), 3.65 (dd, 1H, CH₂-OH), 3.55 (dd, 1H, CH₂-OH), 3.45 (d, 2H, CH₂-
OMe), 3.38 (s, 3H, OCH₃).

Mass Spectrometry (GC-MS): Molecular ion usually weak; characteristic fragments at m/z 45

(CH₂OCH₃⁺) and m/z 61 (CH₂(OH)CH(OH)⁺).

Safety and Handling
GHS Classification: Irritant (Skin Irrit. 2, Eye Irrit. 2A).

Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) in tightly sealed

containers.

Metabolism: Can be metabolized to 3-methoxy-lactate; generally considered lower toxicity

than halogenated propanediols but should be handled with standard PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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